![molecular formula C19H22N2O4S B2723304 N-(2,4-dimethylphenyl)-3-(morpholinosulfonyl)benzamide CAS No. 494839-49-5](/img/structure/B2723304.png)
N-(2,4-dimethylphenyl)-3-(morpholinosulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethylphenyl)-3-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Pharmacokinetics
Disposition and Metabolism of SB-649868 :A study on the novel orexin 1 and 2 receptor antagonist, SB-649868, revealed insights into its disposition and metabolism in humans. The elimination of drug-related material was almost complete over a 9-day period, primarily via feces, with urinary excretion accounting for a minor fraction. This detailed metabolic pathway involved oxidation and the formation of metabolites, highlighting the complex processes involved in the body's handling of such compounds (Renzulli et al., 2011).
Pharmacokinetics of D2624 :Research on the novel anticonvulsant agent D2624 in rats and humans provided insights into its pharmacokinetics and metabolism. The study demonstrated extensive first-pass metabolism in rats, with significant species differences in the metabolic pathways between rats and humans. This suggests the importance of considering species-specific metabolism in drug development and research (Martin et al., 1997).
Potential Biological Activities and Environmental Concerns
Epidemiology and Co-Reactivity of Novel Surfactants :A study on novel amide-containing surfactants identified positivity rates and evaluated co-reactivity with other surfactants in patients with known surfactant sensitivity. This research contributes to understanding the potential allergenic properties of novel chemical compounds used in consumer products (Grey et al., 2016).
Exposure to Environmental Phenols and Male Infertility :Investigations into the association between exposure to environmental phenols and idiopathic male infertility highlighted the potential endocrine-disrupting effects of certain chemicals on human reproductive health. This study underscores the relevance of environmental chemicals in medical and public health research (Chen et al., 2013).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-14-6-7-18(15(2)12-14)20-19(22)16-4-3-5-17(13-16)26(23,24)21-8-10-25-11-9-21/h3-7,12-13H,8-11H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWPISVQLAAGKBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.